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Compound of Interest

Compound Name: 1-Bromo-4-(nitromethyl)benzene
CAS No.: 29559-25-9
Cat. No.: B3035060
Get Quote
. J

Executive Summary & Compound Identity

1-bromo-4-(nitromethyl)benzene (also known as p-bromophenylnitromethane) is a
specialized intermediate featuring two distinct reactive handles: an aryl bromide and a
nitromethyl group. Unlike its ubiquitous isomer 4-nitrobenzyl bromide (used primarily as a
protecting group), this compound is valued in catalytic carbonylation and complex scaffold
synthesis where orthogonal functionalization is required.

Structural Distinction (Critical)
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1-Bromo-4- 4-Nitrobenzyl bromide
Feature ) .
(nitromethyl)benzene (Common Alternative)
CAS 29559-25-9 100-11-8
Structure Br-Ph-CHz2NO:2 O2N-Ph-CHz2Br
_ o Nitro-aldol (Henry), Pd- 3 o
Primary Reactivity Nucleophilic substitution (SN2)

coupling

o Isocyanate precursors, _ _ _
Key Application ) ] ) Carboxylic acid protection
Bifunctional linkers

Core Applications & Mechanisms[1]
A. Catalytic Carbonylation to Isocyanates

A primary industrial application of 1-bromo-4-(nitromethyl)benzene is its use as a substrate in
the synthesis of organic isocyanates via carbonylation.[1] Unlike standard reduction methods
(Nitro

Amine
Isocyanate), this pathway uses metal catalysts to directly convert nitro compounds.

o Mechanism: The nitromethyl group undergoes deoxygenative carbonylation in the presence
of Rhodium (Rh) or Palladium (Pd) catalysts under CO pressure.

» Field Insight: The presence of the para-bromo substituent allows for post-carbonylation
functionalization (e.g., attaching the isocyanate to a polymer backbone) without interfering
with the sensitive isocyanate formation.

B. Bifunctional Scaffold Synthesis (The "Dual-Handle"
Advantage)

In drug discovery, this compound serves as a "linchpin" scaffold.

o Handle 1 (Nitromethyl): Acts as a
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-nucleophile (after deprotonation to nitronate) in Henry reactions (nitro-aldol) to form
-nitro alcohols, precursors to
-amino alcohols common in adrenergic drugs.

e Handle 2 (Aryl Bromide): Remains inert during mild nitro-aldol conditions, allowing for

subsequent Suzuki-Miyaura or Buchwald-Hartwig couplings to extend the carbon skeleton.

Comparative Analysis: Performance vs. Alternatives

The following table compares 1-bromo-4-(nitromethyl)benzene against standard alternatives
in the context of Nitro-Aldol (Henry) Reactions and Scaffold Utility.

1-Bromo-4- )
) ) 4-Nitrobenzyl
Feature (nitromethyl)benzen Phenylnitromethane _
Bromide
e
) ) ) Electrophile
Role Bifunctional Scaffold Baseline Reagent

(Alkylating agent)

o ~6.5 (Enhanced by N/A (No
Acidity (pKa) ~6.8
Br-EWG) -protons to nitro)
) ) High (Stabilized Zero (Reacts as
Henry Reaction Yield ) Moderate )
nitronate) electrophile)
) - Excellent (Br handle Moderate (Nitro group
Post-Reaction Utility ) Poor (Dead end) )
available) reduction)
High
] Moderate (Shock ]
Safety Profile - Moderate (Lachrymator/Vesicant
sensitive) )

Expert Verdict: Choose 1-bromo-4-(nitromethyl)benzene when you need to build complex
architectures. If you only need a simple nitro-aldol adduct, phenylnitromethane is cheaper but
lacks the bromine handle for further elaboration.

Experimental Protocols
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Protocol A: Synthesis of 1-Bromo-4-
(nitromethyl)benzene

Context: Direct nitration of bromotoluene is often non-selective. The displacement method is
preferred for purity.

Reagents: 1-Bromo-4-(bromomethyl)benzene (1.0 eq), Nitromethane (solvent/reactant),
Sodium Ethoxide (base).

Preparation: Dissolve 1-bromo-4-(bromomethyl)benzene in excess nitromethane (10 eq) at
0°C.

e Addition: Add Sodium Ethoxide slowly to generate the nitronate nucleophile in situ.

o Control: Maintain temperature <5°C to prevent O-alkylation (which leads to unstable nitronic
esters).

o Workup: Quench with dilute acetic acid. Extract with diethyl ether.
 Purification: Recrystallize from ethanol/water.

o Note: The product is a solid (MP ~76°C, though isomers vary).

Protocol B: Catalytic Carbonylation (Isocyanate
Production)

Based on Rhodium Oxide catalysis methodologies.

e Loading: Charge an autoclave with 1-bromo-4-(nitromethyl)benzene (10 mmol),
Rhodium(lll) oxide (5 mol%), and a solvent (e.g., o-dichlorobenzene).

Pressurization: Pressurize with Carbon Monoxide (CO) to 50 atm.

Reaction: Heat to 160°C for 4 hours with vigorous stirring.

Safety: Caution—High pressure CO is lethal. Use a blast shield and CO detectors.

Analysis: Monitor IR for isocyanate peak (~2270 cm™1).
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Visualizing the Reactivity Landscape

The following diagram illustrates the divergent synthetic pathways available to this bifunctional
compound, highlighting its versatility compared to mono-functional alternatives.
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—

S
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Click to download full resolution via product page

Figure 1: Divergent synthetic utility of 1-bromo-4-(nitromethyl)benzene. Pathway A exploits
the nitro-handle, while Pathway B exploits the bromine-handle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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